1-(2,4-Dichlorophenyl)cyclopentane-1-carbonylchloride

• IUPAC Name: 1-(2,4-dichlorophenyl)cyclopentane-1-carbonyl chloride
• InChI: InChI=1S/C12H11Cl3O/c13-8-3-4-9(10(14)7-8)12(11(15)16)5-1-2-6-12/h3-4,7H,1-2,5-6H2
• InChI Key: QFAGWNKWIDNRED-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=C(C=C(C=C2)Cl)Cl)C(=O)Cl
• Molecular Formula: C12H11Cl3O
• Molecular Weight: 277.6 g/mol

Description

1-(2,4-Dichlorophenyl)cyclopentane-1-carbonylchloride is an organic compound with the molecular formula C12H10Cl2O It is a derivative of cyclopentane, featuring a dichlorophenyl group and a carbonyl chloride functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,4-Dichlorophenyl)cyclopentane-1-carbonylchloride typically involves the reaction of 2,4-dichlorobenzoyl chloride with cyclopentanone in the presence of a base such as pyridine. The reaction proceeds through nucleophilic acyl substitution, where the carbonyl group of cyclopentanone attacks the acyl chloride, forming the desired product.

Industrial Production Methods

On an industrial scale, the production of 1-(2,4-Dichlorophenyl)cyclopentane-1-carbonylchloride may involve continuous flow processes to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

1-(2,4-Dichlorophenyl)cyclopentane-1-carbonylchloride undergoes various chemical reactions, including:

Substitution Reactions: The carbonyl chloride group can be substituted by nucleophiles such as amines, alcohols, and thiols, forming corresponding amides, esters, and thioesters.

Reduction Reactions: The compound can be reduced to the corresponding alcohol using reducing agents like lithium aluminum hydride (LiAlH4).

Oxidation Reactions: Oxidation of the compound can lead to the formation of carboxylic acids or other oxidized derivatives.

Common Reagents and Conditions

Substitution: Reagents such as amines, alcohols, and thiols in the presence of a base (e.g., triethylamine) are commonly used.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Major Products Formed

Amides: Formed by reaction with amines.

Esters: Formed by reaction with alcohols.

Thioesters: Formed by reaction with thiols.

Alcohols: Formed by reduction.

Carboxylic Acids: Formed by oxidation.

Scientific Research Applications

1-(2,4-Dichlorophenyl)cyclopentane-1-carbonylchloride has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Material Science: Used in the synthesis of polymers and other advanced materials.

Biological Studies: Investigated for its potential biological activity and interactions with biomolecules.

Mechanism of Action

The mechanism of action of 1-(2,4-Dichlorophenyl)cyclopentane-1-carbonylchloride involves its reactivity with nucleophiles due to the presence of the carbonyl chloride group. This reactivity allows it to form covalent bonds with various nucleophilic sites in biological molecules, potentially leading to biological activity. The molecular targets and pathways involved depend on the specific application and the nature of the nucleophiles it interacts with.

Comparison with Similar Compounds

1-(2,4-Dichlorophenyl)cyclopentane-1-carbonylchloride can be compared with other similar compounds, such as:

1-(2,4-Dichlorophenyl)cyclopentanecarbonitrile: Similar structure but with a nitrile group instead of a carbonyl chloride.

1-(2,4-Dichlorophenyl)cyclopentanecarboxylic acid: Similar structure but with a carboxylic acid group.

1-(2,4-Dichlorophenyl)cyclopentanone: Similar structure but with a ketone group.